6-(2,2-Difluoroethoxy)pyridine-3-carbonitrile
Overview
Description
6-(2,2-Difluoroethoxy)pyridine-3-carbonitrile is a chemical compound with the molecular formula C8H6F2N2O and a molecular weight of 184.14 g/mol. It is a fluorinated heterocyclic building block used in chemical synthesis .
Molecular Structure Analysis
The InChI code for this compound is1S/C8H6F2N2O/c9-7(10)5-13-8-2-1-6(3-11)4-12-8/h1-2,4,7H,5H2 . This code provides a specific representation of the molecule’s structure, including the arrangement of atoms and bonds. Physical and Chemical Properties Analysis
This compound is a powder at room temperature . Its exact physical and chemical properties, such as melting point, boiling point, solubility, and stability, are not specified in the searched resources.Scientific Research Applications
Synthesis of Novel Compounds
6-(2,2-Difluoroethoxy)pyridine-3-carbonitrile is a versatile building block in the synthesis of various novel compounds. It has been used in the synthesis of trifluoromethylated azaindazole derivatives, playing a crucial role in creating new chemical entities (Channapur et al., 2019).
Structural and Spectroscopic Analysis
This chemical is essential for the structural and spectroscopic analysis of pyridine derivatives. It contributes to understanding the molecular structure and properties of these derivatives through X-ray diffraction and various spectroscopic techniques (Tranfić et al., 2011).
Antimicrobial and Antioxidant Activities
Derivatives of this compound have been studied for their antimicrobial and antioxidant properties. These studies help in exploring potential applications in medical and health sciences (Kawale et al., 2017).
Photopolymerization Monitoring
This compound is significant in monitoring photopolymerization processes. Its derivatives serve as fluorescent molecular sensors, providing insights into the mechanisms and efficiencies of polymerization processes (Ortyl et al., 2019).
Optical and Quantum Electronics
Its derivatives are used in optical and quantum electronic applications, such as in the study of pyrazolo[4,3-b]pyridine derivatives. These studies involve understanding the electronic structure and properties of these compounds for potential use in electronic devices (El-Menyawy et al., 2019).
Catalysis and Chemical Reactions
This compound is instrumental in catalysis and various chemical reactions, contributing to the development of new synthetic methods and the understanding of reaction mechanisms (Matsumoto et al., 2011).
Safety and Hazards
The safety data sheet for 6-(2,2-Difluoroethoxy)pyridine-3-carbonitrile indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to wear protective gloves/protective clothing/eye protection/face protection .
Properties
IUPAC Name |
6-(2,2-difluoroethoxy)pyridine-3-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6F2N2O/c9-7(10)5-13-8-2-1-6(3-11)4-12-8/h1-2,4,7H,5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OZYSXUHCBUCOJY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1C#N)OCC(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6F2N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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